Cas no 54120-03-5 (1-Cyclopropyl-2-nitroethanol)
1-Cyclopropyl-2-nitroethanol structure
Product Name:1-Cyclopropyl-2-nitroethanol
CAS No:54120-03-5
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD20484062
CID:1028925
PubChem ID:19369320
Update Time:2025-04-20
1-Cyclopropyl-2-nitroethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-2-nitroethanol
- 2-nitro-1-cyclopropylethanol
- 1-Cyclopropyl-2-nitro-ethanol
- IWZPNMNTVFKFOH-UHFFFAOYSA-N
- 1-Cyclopropyl-2-nitroethan-1-ol
- FCH2302701
- SY037020
- AX8258687
- DTXSID60598433
- DA-05066
- MFCD20484062
- AKOS022171598
- SCHEMBL937804
- SB85226
- CS-12080
- AC1316
- 54120-03-5
- A914554
-
- MDL： MFCD20484062
- Inchi： 1S/C5H9NO3/c7-5(3-6(8)9)4-1-2-4/h4-5,7H,1-3H2
- InChI Key： IWZPNMNTVFKFOH-UHFFFAOYSA-N
- SMILES： OC(C[N+](=O)[O-])C1CC1
Computed Properties
- Exact Mass: 131.058243149g/mol
- Monoisotopic Mass: 131.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66
1-Cyclopropyl-2-nitroethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM101741-1g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 1g |
$209 | 2021-08-06 | |
| Chemenu | CM101741-5g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 5g |
$587 | 2021-08-06 | |
| Apollo Scientific | OR939529-1g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 1g |
£435.00 | 2023-09-02 | |
| Chemenu | CM101741-1g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM101741-5g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 5g |
$*** | 2023-05-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y24495-1g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 1g |
¥2519.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y24495-5g |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 95% | 5g |
¥7069.0 | 2023-09-05 | |
| TRC | C998230-50mg |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998230-100mg |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C998230-500mg |
1-Cyclopropyl-2-nitroethanol |
54120-03-5 | 500mg |
$ 275.00 | 2022-06-06 |
1-Cyclopropyl-2-nitroethanol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
54120-03-5 (1-Cyclopropyl-2-nitroethanol) Related Products
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- 688359-74-2(2-Pentanol, 3-ethyl-1-nitro-, (2R)-)
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- 91239-32-6(Cyclohexanol,2-methyl-1-(nitromethyl)-)
- 2224-37-5(2-Pentanol, 1-nitro-)
- 62322-31-0(2-Dodecanol, 1-nitro-)
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